Cas no 4196-86-5 (Pentaerythritol tetrabenzoate)

• Product Name: Pentaerythritol tetrabenzoate
• CAS No: 4196-86-5
• MF: C₃₃H₂₈O₈
• MW: 552.570630073547
• MDL: MFCD00020676
• CID: 328968
• PubChem ID: 87575326
• Update Time: 2025-04-19

Pentaerythritol tetrabenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis[(benzoyloxy)methyl]-, 1,3-dibenzoate
• Pentaerythritol Tetrabenzoate
• [3-benzoyloxy-2,2-bis(benzoyloxymethyl)propyl] benzoate
• Pentaerythrityl Tetrabenzoate
• 2,2-Bis((benzoyloxy)methyl)-1,3-propanediol dibenzoate
• Benzoic acid, tetraester with pentaerythritol
• U7L44GIS4O
• 2,2-bis((benzoyloxy)methyl)propane-1,3-diyl dibenzoate
• 1,3-Propanediol, 2,2-bis((benzoyloxy)methyl)-, dibenzoate
• 3-(Benzoyloxy)-2,2-bis[(benzoyloxy)methyl]propyl benzoate
• 2,2-Bis((benzoyloxy)methyl)dibenzoate propanediol
• 2,2-Bis[(benzo
• Pentaerythritol tetrabenzoate

• MDL： MFCD00020676
• Inchi： 1S/C33H28O8/c34-29(25-13-5-1-6-14-25)38-21-33(22-39-30(35)26-15-7-2-8-16-26,23-40-31(36)27-17-9-3-10-18-27)24-41-32(37)28-19-11-4-12-20-28/h1-20H,21-24H2
• InChI Key： MINJAOUGXYRTEI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC(COC(C1C=CC=CC=1)=O)(COC(C1C=CC=CC=1)=O)COC(C1C=CC=CC=1)=O
• BRN： 3513249

Computed Properties

• Exact Mass: 552.17800
• Monoisotopic Mass: 552.178418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: Uncertain
• Density: 1.1594 (rough estimate)
• Melting Point: 102.0 to 106.0 deg-C
• Boiling Point: 583.14°C (rough estimate)
• Flash Point: 286.2°C
• Refractive Index: 1.6000 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 105.20000
• LogP: 5.40080
• Solubility: Uncertain

Pentaerythritol tetrabenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：RZ2605000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters